Cas no 134984-06-8 (O-Methylancistrocladinine)

• Product Name: O-Methylancistrocladinine
• CAS No: 134984-06-8
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• CID: 6643744
• PubChem ID: 11212280
• Update Time: 2024-03-02

O-Methylancistrocladinine Chemical and Physical Properties

Names and Identifiers

• CHEMBL464727
• Isoquinoline, 5-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-3,4-dihydro-6,8-dimethoxy-1,3-dimethyl-, (3S,5S)-
• 134984-06-8
• O-Methylancistrocladinine

• Inchi： 1S/C26H29NO4/c1-14-11-20(29-5)25-17(9-8-10-19(25)28-4)23(14)26-18-12-15(2)27-16(3)24(18)21(30-6)13-22(26)31-7/h8-11,13,15H,12H2,1-7H3/t15-/m0/s1
• InChI Key： XSHYHGPIMCKDFK-HNNXBMFYSA-N
• SMILES： O(C)C1C=C(C2C(C)=N[C@@H](C)CC=2C=1C1=C(C)C=C(C2C(=CC=CC1=2)OC)OC)OC

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines